Cas no 2172551-69-6 (2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172551-69-6
• MF: C₉H₁₂F₂N₄O
• MW: 230.214588165283
• CID: 6082613
• PubChem ID: 165766491
• Update Time: 2025-10-23

2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide
• 2172551-69-6
• 2-[5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597528

• Inchi： 1S/C9H12F2N4O/c1-4-2-6(4)15-8(9(10)11)5(13-14-15)3-7(12)16/h4,6,9H,2-3H2,1H3,(H2,12,16)
• InChI Key： FPGOPGDWPXXVEQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(N)=O)N=NN1C1CC1C)F

Computed Properties

• Exact Mass: 230.09791734g/mol
• Monoisotopic Mass: 230.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172551-69-6)

2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and promising biological activities. This compound, identified by its CAS number 2172551-69-6, belongs to a class of heterocyclic molecules that have been extensively studied for their potential therapeutic applications. The presence of a triazole ring fused with an acetamide moiety, coupled with a difluoromethyl substituent and a 2-methylcyclopropyl group, endows this molecule with distinct chemical and pharmacological properties that make it an attractive candidate for further investigation.

The triazole core is a well-known pharmacophore in medicinal chemistry, recognized for its ability to modulate various biological pathways. The acetamide functional group further enhances the compound's potential by contributing to its solubility and bioavailability. The difluoromethyl group is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in numerous drug candidates. Additionally, the 2-methylcyclopropyl substituent adds complexity to the molecular structure, which can influence both the compound's reactivity and its interaction with biological targets.

In recent years, there has been a growing interest in developing new compounds with enhanced efficacy and reduced side effects. The structure-activity relationship (SAR) of 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide has been systematically studied to understand how modifications at different positions of the molecule can impact its biological activity. Preliminary studies suggest that this compound exhibits notable activity against certain enzymatic targets, making it a promising lead for the development of novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are targeted by small molecule inhibitors. The triazole ring in 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide has been shown to interact with key inflammatory mediators, potentially leading to the development of more effective anti-inflammatory drugs. Furthermore, the acetamide moiety may enhance the compound's ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

Another area where this compound shows promise is in the treatment of infectious diseases. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial agents. The unique structure of 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide suggests that it may interfere with essential bacterial processes, such as DNA replication or protein synthesis. Early laboratory studies have demonstrated inhibitory activity against certain bacterial strains, indicating that this compound could be a valuable addition to existing antimicrobial therapies.

The synthesis of 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to produce this compound in multiigram quantities for further research. The use of modern techniques such as transition metal-catalyzed reactions and flow chemistry has streamlined the synthesis process, allowing for greater efficiency and scalability.

In conclusion, 2-5-(difluoromethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172551-69-6) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its mechanism of action remains an area of active investigation, but preliminary findings suggest that it may have therapeutic benefits in treating inflammatory and infectious diseases. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be developed to further enhance its efficacy and safety profile.